N'-[(2-methyl-1H-indol-3-yl)methylene]-3-nitrobenzohydrazide

• IUPAC Name: N-[(E)-(2-methyl-1H-indol-3-yl)methylideneamino]-3-nitrobenzamide
• InChI: InChI=1S/C17H14N4O3/c1-11-15(14-7-2-3-8-16(14)19-11)10-18-20-17(22)12-5-4-6-13(9-12)21(23)24/h2-10,19H,1H3,(H,20,22)/b18-10+
• InChI Key: YTBWVAYTXPMMBM-VCHYOVAHSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C=NNC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C2=CC=CC=C2N1)/C=N/NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H14N4O3
• Molecular Weight: 322.32 g/mol

Description

N'-[(2-methyl-1H-indol-3-yl)methylene]-3-nitrobenzohydrazide, commonly known as MIH, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic properties. MIH is a hydrazone derivative that has a unique chemical structure, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of MIH is not yet fully understood. However, it is believed that MIH exerts its therapeutic effects by targeting various molecular targets such as enzymes, receptors, and signaling pathways. MIH has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been found to activate certain signaling pathways that are involved in neuroprotection and anti-inflammatory responses.
Biochemical and Physiological Effects:
MIH has been shown to have various biochemical and physiological effects in vitro and in vivo. MIH has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce oxidative stress and inflammation in the brain, leading to neuroprotection. MIH has been found to improve insulin sensitivity and reduce blood glucose levels in diabetic animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of MIH is its unique chemical structure, which makes it a promising candidate for the development of new drugs. MIH has also been shown to exhibit potent therapeutic effects in various diseases. However, MIH has some limitations in laboratory experiments, such as its low solubility in water and its instability under certain conditions.

Future Directions

There are several future directions for the research on MIH. One of the directions is to further investigate the mechanism of action of MIH and identify its molecular targets. Another direction is to optimize the synthesis method of MIH to improve its solubility and stability. Furthermore, the potential of MIH as a drug candidate for the treatment of various diseases should be explored further in preclinical and clinical studies.

Scientific Research Applications

MIH has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and diabetes. MIH has been shown to exhibit anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in cancer cells. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, MIH has been shown to have anti-diabetic effects by improving insulin sensitivity and reducing blood glucose levels.